3-amino-N-[(2E)-1-methylazepan-2-ylidene]benzene-1-sulfonamide
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide typically involves the reaction of 3-amino-benzenesulfonamide with 1-methylazepane under specific conditions . The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve a high yield and purity of the compound .
Industrial Production Methods
Industrial production of 3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide involves large-scale synthesis using similar reaction conditions as in the laboratory . The process is scaled up to produce the compound in bulk quantities, ensuring consistency in quality and purity . Advanced techniques such as continuous flow reactors and automated systems are employed to enhance the efficiency and safety of the production process .
Chemical Reactions Analysis
Types of Reactions
3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.
Common Reagents and Conditions
Common reagents used in the reactions of 3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, pH, and solvent choice, are carefully controlled to achieve the desired outcomes.
Major Products Formed
The major products formed from the reactions of 3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide depend on the type of reaction and the reagents used. For example, oxidation reactions may yield sulfonic acid derivatives, while reduction reactions can produce amine derivatives. Substitution reactions can lead to the formation of various substituted benzene sulfonamide compounds.
Scientific Research Applications
Mechanism of Action
The mechanism of action of 3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide involves its interaction with specific molecular targets and pathways . The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar Compounds
- 4-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide
- 3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide
Uniqueness
3-amino-N-(1-methylazepan-2-ylidene)benzene-1-sulfonamide is unique due to its specific chemical structure, which imparts distinct properties and reactivity compared to similar compounds . Its unique structure allows it to interact with different molecular targets and exhibit a range of biological activities .
Properties
Molecular Formula |
C13H19N3O2S |
---|---|
Molecular Weight |
281.38 g/mol |
IUPAC Name |
(NE)-3-amino-N-(1-methylazepan-2-ylidene)benzenesulfonamide |
InChI |
InChI=1S/C13H19N3O2S/c1-16-9-4-2-3-8-13(16)15-19(17,18)12-7-5-6-11(14)10-12/h5-7,10H,2-4,8-9,14H2,1H3/b15-13+ |
InChI Key |
FWKBSTOSBAALMT-FYWRMAATSA-N |
Isomeric SMILES |
CN\1CCCCC/C1=N\S(=O)(=O)C2=CC=CC(=C2)N |
Canonical SMILES |
CN1CCCCCC1=NS(=O)(=O)C2=CC=CC(=C2)N |
Origin of Product |
United States |
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